Cas no 65624-82-0 (1-bromo-2-(2-butoxyethoxy)-2-methylpropane)

• Product name: 1-bromo-2-(2-butoxyethoxy)-2-methylpropane
• CAS No: 65624-82-0
• MF: C₁₀H₂₁O₂Br
• MW: 253.17654
• CID: 1699781
• PubChem ID: 12398951

1-bromo-2-(2-butoxyethoxy)-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• Butane, 1-[2-(2-bromo-1,1-dimethylethoxy)ethoxy]-
• 1-bromo-2-(2-butoxyethoxy)-2-methylpropane
• 65624-82-0
• EN300-1133055

• Inchi： InChI=1S/C10H21BrO2/c1-4-5-6-12-7-8-13-10(2,3)9-11/h4-9H2,1-3H3
• InChI Key： CCVJJJOBEPZGHW-UHFFFAOYSA-N
• SMILES： CCCCOCCOC(C)(C)CBr

Computed Properties

• Exact Mass: 252.07253
• Monoisotopic Mass: 252.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 18.46

Additional information on 1-bromo-2-(2-butoxyethoxy)-2-methylpropane

Comprehensive Analysis of 1-Bromo-2-(2-butoxyethoxy)-2-methylpropane (CAS No. 65624-82-0): Properties, Applications, and Industry Trends

1-Bromo-2-(2-butoxyethoxy)-2-methylpropane (CAS No. 65624-82-0) is a specialized organic compound gaining attention in industrial and research applications due to its unique molecular structure. This brominated ether derivative features a branched alkyl chain with a butoxyethoxy substituent, offering a balance of reactivity and stability. As sustainability and green chemistry dominate modern discussions, compounds like this are increasingly studied for their potential in low-impact synthesis and biodegradable formulations.

The compound’s chemical properties include a molecular weight of 253.19 g/mol and a boiling point range of 120–125°C (at reduced pressure). Its structure combines the versatility of ether linkages with the reactivity of a bromine atom, making it valuable for nucleophilic substitution reactions. Researchers highlight its role in synthesizing specialty surfactants and phase-transfer catalysts, addressing demands for eco-friendly solvents in pharmaceuticals and agrochemicals.

In the context of user-searched trends, queries like "alternatives to traditional brominated solvents" or "high-boiling-point ether applications" reflect growing interest in safer chemical alternatives. 1-Bromo-2-(2-butoxyethoxy)-2-methylpropane aligns with these trends due to its moderate volatility and potential for reduced environmental persistence. Analytical techniques such as GC-MS and NMR spectroscopy confirm its purity, a critical factor for industries prioritizing regulatory compliance.

From a commercial perspective, this compound is utilized in coatings and adhesive formulations, where its solvency power enhances product performance. Recent patents highlight innovations in water-based systems, where derivatives of CAS No. 65624-82-0 improve film formation without volatile organic compounds (VOCs). This addresses the surge in searches for "non-toxic adhesive additives" and "sustainable coating chemicals."

Ongoing research explores its role in bio-based material synthesis, particularly in modifying starch or cellulose derivatives. Such applications resonate with the circular economy movement, a top-searched topic in green chemistry forums. Stability studies under varying pH and temperature conditions further validate its suitability for long-lifecycle products.

In summary, 1-Bromo-2-(2-butoxyethoxy)-2-methylpropane exemplifies how niche chemicals can bridge traditional industrial needs with contemporary sustainability goals. Its adaptability to emerging technologies and alignment with environmental regulations position it as a compound of enduring relevance.